Cas no 393837-27-9 (2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 393837-27-9
• MF: C₁₈H₂₀N₂O₂S₂
• MW: 360.493601799011
• CID: 6364086
• PubChem ID: 5049437
• Update Time: 2025-06-13

2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(3-(phenylthio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-2-[[1-oxo-3-(phenylthio)propyl]amino]-
• SR-01000008637-1
• 2-[3-(phenylsulfanyl)propanamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0700-0056
• Oprea1_240119
• 393837-27-9
• AKOS024597983
• 2-(3-phenylsulfanylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• SR-01000008637

• Inchi： 1S/C18H20N2O2S2/c19-17(22)16-13-8-4-5-9-14(13)24-18(16)20-15(21)10-11-23-12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H2,19,22)(H,20,21)
• InChI Key： QQWNQKNDFKIZNX-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(N)=O)=C(NC(=O)CCSC1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 360.09662023g/mol
• Monoisotopic Mass: 360.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 568.8±50.0 °C(Predicted)
• pka: 13.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Analysis of 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 393837-27-9)

The compound 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 393837-27-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydrobenzothiophene core and a phenylsulfanyl side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its carboxamide and propanamido functional groups, which are known to interact with biological targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and drug discovery. 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide aligns with this trend, as its structural complexity offers multiple sites for chemical modification, enabling tailored interactions with specific proteins or receptors. This adaptability is crucial for addressing challenges such as drug resistance and off-target effects, which are hot topics in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 393837-27-9 involves multi-step organic reactions, including amide coupling and sulfur-based functionalization. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Additionally, its benzothiophene scaffold is a common motif in FDA-approved drugs, underscoring its relevance in medicinal chemistry. Researchers often search for "benzothiophene derivatives" or "sulfur-containing bioactive molecules" to explore similar compounds, reflecting the growing interest in this chemical space.

The pharmacological profile of 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is still under investigation, but preliminary studies suggest its potential in modulating inflammatory pathways and cell signaling mechanisms. These properties are particularly relevant in the context of autoimmune diseases and cancer research, where targeted therapies are in high demand. Online queries such as "new anti-inflammatory compounds 2024" or "small molecules for cancer therapy" often lead to discussions about structurally analogous molecules, further emphasizing the compound's significance.

Beyond its therapeutic potential, 393837-27-9 also serves as a valuable tool for chemical biology studies. Its ability to act as a probe or ligand in protein-binding assays makes it indispensable for understanding complex biological interactions. This application resonates with researchers investigating "protein-ligand docking" or "high-throughput screening," which are frequently searched terms in academic and industrial settings. The compound's versatility thus bridges the gap between basic research and applied science.

In summary, 2-3-(phenylsulfanyl)propanamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 393837-27-9) represents a compelling area of study at the intersection of chemistry, biology, and medicine. Its structural features, coupled with its potential applications in drug discovery and chemical biology, make it a subject of ongoing research and innovation. As the scientific community continues to explore its properties, this compound is poised to contribute meaningfully to advancements in healthcare and biotechnology.